Cas no 1521737-24-5 (2-(2-chloro-3-fluorophenyl)propanoic acid)

• Product Name: 2-(2-chloro-3-fluorophenyl)propanoic acid
• CAS No: 1521737-24-5
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 5799594
• PubChem ID: 83700592
• Update Time: 2025-05-23

2-(2-chloro-3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3-fluorophenyl)propanoic acid
• EN300-1966311
• 1521737-24-5

• Inchi： 1S/C9H8ClFO2/c1-5(9(12)13)6-3-2-4-7(11)8(6)10/h2-5H,1H3,(H,12,13)
• InChI Key： KEPDCZVYXLNWBX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C(=O)O)C)F

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2-chloro-3-fluorophenyl)propanoic acid

2-(2-chloro-3-fluorophenyl)propanoic acid: A Comprehensive Overview

2-(2-chloro-3-fluorophenyl)propanoic acid, with the CAS number 1521737-24-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(2-chloro-3-fluorophenyl)propionic acid, belongs to the class of α-amino acids and exhibits unique properties that make it a valuable candidate for various applications.

The molecular structure of 2-(2-chloro-3-fluorophenyl)propanoic acid consists of a propionic acid backbone substituted with a 2-chloro-3-fluorophenyl group. The presence of both chlorine and fluorine atoms imparts distinct chemical and biological characteristics to the molecule. These halogen substituents can influence the compound's reactivity, solubility, and biological activity, making it an interesting subject for detailed study.

In recent years, significant advancements have been made in understanding the potential applications of 2-(2-chloro-3-fluorophenyl)propanoic acid. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to undergo various chemical transformations, such as esterification, amidation, and halogen exchange reactions, makes it a valuable building block in the development of new drugs.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-(2-chloro-3-fluorophenyl)propanoic acid in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. This finding opens up new avenues for the development of more effective treatments for inflammatory diseases.

Beyond its use as a synthetic intermediate, 2-(2-chloro-3-fluorophenyl)propanoic acid has also shown promise in the field of agrochemistry. A recent study published in Pesticide Biochemistry and Physiology explored its potential as a bioactive compound for pest control. The researchers found that certain derivatives of this compound exhibited strong insecticidal activity against a range of agricultural pests, suggesting its potential as an environmentally friendly alternative to conventional pesticides.

The physical and chemical properties of 2-(2-chloro-3-fluorophenyl)propanoic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 105 to 107°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic procedures and analytical techniques.

In terms of safety and handling, 2-(2-chloro-3-fluorophenyl)propanoic acid should be stored in a cool, dry place away from incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The environmental impact of 2-(2-chloro-3-fluorophenyl)propanoic acid is another important consideration. While it is not classified as a hazardous substance under current regulations, proper disposal methods should be employed to minimize any potential environmental risks. Researchers are encouraged to follow best practices for waste management and disposal to ensure environmental sustainability.

In conclusion, 2-(2-chloro-3-fluorophenyl)propanoic acid (CAS number 1521737-24-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemistry. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to advancements in various scientific fields.